molecular formula C18H21N5O B8665284 7-Morpholin-4-yl-4-piperidin-1-ylquinazoline-2-carbonitrile

7-Morpholin-4-yl-4-piperidin-1-ylquinazoline-2-carbonitrile

Cat. No.: B8665284
M. Wt: 323.4 g/mol
InChI Key: YMHMOEFKEWJWOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Morpholin-4-yl-4-piperidin-1-ylquinazoline-2-carbonitrile is a useful research compound. Its molecular formula is C18H21N5O and its molecular weight is 323.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H21N5O

Molecular Weight

323.4 g/mol

IUPAC Name

7-morpholin-4-yl-4-piperidin-1-ylquinazoline-2-carbonitrile

InChI

InChI=1S/C18H21N5O/c19-13-17-20-16-12-14(22-8-10-24-11-9-22)4-5-15(16)18(21-17)23-6-2-1-3-7-23/h4-5,12H,1-3,6-11H2

InChI Key

YMHMOEFKEWJWOM-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2=NC(=NC3=C2C=CC(=C3)N4CCOCC4)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.20 g (0.60 mmol) of 2-chloro-7-morpholin-4-yl-4-piperidin-1-ylquinazoline and 0.067 g (0.60 mmol) of 1,4-diazabicyclo[2.2.2]octane were dissolved in 3.0 ml of dimethyl sulfoxide. After 1.0 h, 0.03 g (0.60 mmol) of sodium cyanide were added, and the reaction mixture was subsequently stirred at 80° C. for 24 h. Conventional work-up gave 0.17 g of 7-morpholin-4-yl-4-piperidin-1-ylquinazoline-2-carbonitrile (No. 58).
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
0.067 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
0.03 g
Type
reactant
Reaction Step Two

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